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Compound of Interest

Triphenylmethyl(2-bromoethyl)
Compound Name:
sulfide

Cat. No.: B1145269

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Triphenylmethyl(2-bromoethyl)
sulfide (CAS No. 157522-54-8), a specialized chemical reagent. The guide details its chemical
and physical properties, commercial availability, safety information, a plausible synthetic route,
and its potential applications in research and drug development, particularly in the context of
peptide and protein chemistry.

Chemical and Physical Properties

Triphenylmethyl(2-bromoethyl) sulfide is a derivative of triphenylmethanethiol, featuring a
bromoethyl group attached to the sulfur atom. The bulky triphenylmethyl (trityl) group confers
specific reactivity and steric properties to the molecule. A summary of its key properties is
presented in Table 1.

Table 1: Chemical and Physical Properties of Triphenylmethyl(2-bromoethyl) sulfide[1]
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Property Value

CAS Number 157522-54-8

Molecular Formula C21H19BrsS

Molecular Weight 383.34 g/mol
2-(bromoethylsulfanyl

IUPAC Name ; _( Y &
(diphenyl)methyllbenzene
(2-Bromoethyl)(trityl)sulfane, (2-bromoethyl)

Synonyms ) ]
(trityl)sulfide

Appearance Powder or crystals

Storage Temperature 2-8°C, sealed in a dry environment[2]

Commercial Suppliers

Triphenylmethyl(2-bromoethyl) sulfide is available from a select number of chemical
suppliers. The purity and available quantities may vary. Researchers should consult the
suppliers' websites for the most current information.

Table 2: Commercial Suppliers of Triphenylmethyl(2-bromoethyl) sulfide

Supplier Purity Available Quantities
A2B Chem 95% 100mg, 250mg]3]
BLD Pharm 95% 100mg, 250mg, 1g[4]

Sigma-Aldrich (supplied by
BLD Pharmatech)

95% Varies

Safety and Handling

The Safety Data Sheet (SDS) provided by suppliers indicates that Triphenylmethyl(2-
bromoethyl) sulfide should be handled with care. The following is a summary of the GHS
hazard information.
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Table 3: GHS Hazard Information for Triphenylmethyl(2-bromoethyl) sulfide[2]

Hazard Class Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed

Skin Corrosion/Irritation H315: Causes skin irritation
Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation

Precautionary Statements:

e Prevention: Wash hands thoroughly after handling. Do not eat, drink or smoke when using
this product. Wear protective gloves/eye protection/face protection.[2]

» Response: If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth. If on
skin, wash with plenty of water. If in eyes, rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[2]

o Storage: Store in a well-ventilated place. Keep container tightly closed. Store at 2-8°C.[2]

» Disposal: Dispose of contents/container to an approved waste disposal plant.[2]

Synthesis Protocol

A specific, peer-reviewed synthesis protocol for Triphenylmethyl(2-bromoethyl) sulfide is not
readily available in the public domain. However, a plausible and chemically sound method
would involve the S-alkylation of triphenylmethanethiol with an excess of 1,2-dibromoethane in
the presence of a base. This type of reaction is a standard method for the formation of

thioethers.
Proposed Experimental Protocol:

e Reaction Setup: To a solution of triphenylmethanethiol (1.0 equivalent) in a suitable aprotic
solvent such as N,N-dimethylformamide (DMF) or acetonitrile, add a non-nucleophilic base

such as potassium carbonate (1.5 equivalents).
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Addition of Alkylating Agent: To the stirred suspension, add 1,2-dibromoethane (3.0-5.0
equivalents) dropwise at room temperature. The use of an excess of 1,2-dibromoethane is to
minimize the formation of the bis-alkylated product, 1,2-bis(tritylthio)ethane.

Reaction Monitoring: The reaction mixture is stirred at room temperature and monitored by
thin-layer chromatography (TLC) until the starting thiol is consumed.

Workup: Upon completion, the reaction mixture is poured into water and extracted with a
suitable organic solvent such as ethyl acetate. The combined organic layers are washed with
brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

Purification: The crude product is purified by column chromatography on silica gel using a
gradient of hexane and ethyl acetate to afford the pure Triphenylmethyl(2-bromoethyl)
sulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to Triphenylmethyl(2-
bromoethyl) sulfide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1145269#commercial-suppliers-of-triphenylmethyl-2-
bromoethyl-sulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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